![molecular formula C20H18F3N5O2 B2463892 1-(4-((6-Methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-(trifluoromethyl)phenyl)urea CAS No. 946303-44-2](/img/structure/B2463892.png)
1-(4-((6-Methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-(trifluoromethyl)phenyl)urea
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Description
1-(4-((6-Methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C20H18F3N5O2 and its molecular weight is 417.392. The purity is usually 95%.
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Scientific Research Applications
Reaction with Phenyl Isocyanate and Phenyl Isothiocyanate
Studies have shown that pyrimidine derivatives, such as 4-ethyl-6-methylpyrimidine 1-oxide, react with phenyl isocyanate to produce compounds like 2-anilino-4-ethoxy-6-methylpyrimidine and 1,3-diphenyl-1-(4-ethoxy-6-methyl-2-pyrimidinyl)urea. This reaction demonstrates the compound's reactivity and its potential as a precursor for various chemical syntheses (Yamanaka, Niitsuma, & Sakamoto, 1979).
Thermal Rearrangement of Pyrimidines
Another research interest involves the thermal rearrangement of methoxy-5-phenylpyrimidine derivatives. These compounds rearrange under specific conditions to produce N-methyl-2(or 4)-oxopyrimidines, revealing insights into the behavior of pyrimidine derivatives under heat and offering pathways to new chemical entities (Brown & Lee, 1970).
Carbamoylation of Phenylaminopyridines
Research on carbamoylated phenylaminopyridines has clarified the structure of these compounds when reacted with phenyl isocyanate, confirming the formation of expected urea derivatives. This finding helps in understanding the reactivity of similar compounds with isocyanates, which is valuable for designing targeted chemical syntheses (Mørkved, 1986).
Synthesis and Anion Recognition Properties
Functionalized phenyl unsymmetrical urea and thiourea possessing silatranes have been synthesized, showcasing their anion recognition properties. This study highlights the potential of such compounds in developing new materials for sensing applications (Singh et al., 2016).
properties
IUPAC Name |
1-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F3N5O2/c1-12-24-17(11-18(25-12)30-2)26-14-6-8-15(9-7-14)27-19(29)28-16-5-3-4-13(10-16)20(21,22)23/h3-11H,1-2H3,(H,24,25,26)(H2,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWMAWZIVJLLHLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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